1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C21H14F3N3O2/c22-21(23,24)15-8-1-2-9-16(15)27-20(28)25-14-7-5-6-13(12-14)19-26-17-10-3-4-11-18(17)29-19/h1-12H,(H2,25,27,28)
• InChI Key: PZGAVWYZYQWFBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H14F3N3O2
• Molecular Weight: 397.3 g/mol

Description

“1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea” is a complex organic compound. It contains a benzoxazole ring, which is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important.

Synthesis Analysis

Benzoxazoles can be synthesized from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium. A sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular structure of benzoxazole consists of a benzene ring fused with an oxazole ring. The benzoxazole ring is planar, which contributes to its aromaticity and stability.

Chemical Reactions Analysis

Benzoxazole has reactive sites which allow for functionalization. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Physical And Chemical Properties Analysis

Benzoxazole is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water.

Scientific Research Applications

Antibacterial Activity

1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea: has shown promising antibacterial properties. The benzoxazole moiety is known for its ability to disrupt bacterial cell walls, making it effective against a variety of bacterial strains. .

Antioxidant Properties

This compound also exhibits significant antioxidant activity. The presence of the benzoxazole ring contributes to its ability to scavenge free radicals and reduce oxidative stress. .

Anticancer Potential

The structure of 1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea lends itself to anticancer research. The trifluoromethyl group enhances the compound’s ability to penetrate cell membranes, allowing it to interfere with cancer cell proliferation. .

Anti-inflammatory Effects

Research indicates that this compound may possess anti-inflammatory properties. The benzoxazole core can inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. .

Antifungal Activity

In addition to its antibacterial properties, 1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea has been studied for its antifungal effects. The compound can disrupt fungal cell membranes, leading to cell death. .

Neuroprotective Applications

The antioxidant properties of this compound also suggest potential neuroprotective applications. By reducing oxidative stress in neural cells, it could help protect against neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Photophysical Properties

The unique structure of this compound gives it interesting photophysical properties, making it useful in materials science. It can be used in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. .

Environmental Applications

Lastly, 1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea can be explored for environmental applications. Its ability to interact with various pollutants makes it a potential candidate for use in environmental remediation technologies. .

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Future Directions

Benzoxazole and its derivatives have been extensively used in research as a starting material for the synthesis of larger, usually bioactive structures. They are of interest for optical brighteners in laundry detergents and belong to the group of well-known antifungal agents with antioxidant, antiallergic, antitumoral and antiparasitic activity. Therefore, the future directions of “1-[3-(1,3-benzoxazol-2-yl)phenyl]-3-[2-(trifluoromethyl)phenyl]urea” could involve further exploration of its potential applications in these areas.